Cas no 1823783-45-4 (methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate)

Methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate is a versatile heterocyclic compound featuring both pyrazole and ethynyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. The ethynyl moiety enables click chemistry applications, facilitating efficient conjugation with azide-containing molecules. The ester group offers further derivatization potential, allowing for hydrolysis or transesterification reactions. Its pyrazole core is significant in medicinal chemistry due to its bioisosteric properties, often enhancing binding affinity in drug design. This compound is particularly useful in the development of targeted therapeutics, agrochemicals, and materials science applications. Its stability and reactivity profile make it a practical choice for researchers seeking modular building blocks in complex molecular architectures.
methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate structure
1823783-45-4 structure
Product Name:methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate
CAS No:1823783-45-4
MF:C8H8N2O2
MW:164.161321640015
MDL:MFCD29034326
CID:5191926
PubChem ID:119056314
Update Time:2026-03-05

methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate
    • 1H-Pyrazole-1-acetic acid, 4-ethynyl-, methyl ester
    • MDL: MFCD29034326
    • Inchi: 1S/C8H8N2O2/c1-3-7-4-9-10(5-7)6-8(11)12-2/h1,4-5H,6H2,2H3
    • InChI Key: JJGWXYURDGCOKG-UHFFFAOYSA-N
    • SMILES: N1(CC(OC)=O)C=C(C#C)C=N1

methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB503029-100 mg
Methyl (4-ethynyl-1H-pyrazol-1-yl)acetate
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€309.00 2022-03-01
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AB503029-250 mg
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